(E)-1-(2-(2-(2-methoxybenzylidene)hydrazinyl)-4-methylthiazol-5-yl)ethanone

• IUPAC Name: 1-[2-[(2E)-2-[(2-methoxyphenyl)methylidene]hydrazinyl]-4-methyl-1,3-thiazol-5-yl]ethanone
• InChI: InChI=1S/C14H15N3O2S/c1-9-13(10(2)18)20-14(16-9)17-15-8-11-6-4-5-7-12(11)19-3/h4-8H,1-3H3,(H,16,17)/b15-8+
• InChI Key: AHTMNVPUDHNVOV-OVCLIPMQSA-N
• Canonical SMILES: CC1=C(SC(=N1)NN=CC2=CC=CC=C2OC)C(=O)C
• Isomeric SMILES: CC1=C(SC(=N1)N/N=C/C2=CC=CC=C2OC)C(=O)C
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol
• CAS No.: 464210-68-2

Description

(E)-1-(2-(2-(2-Methoxybenzylidene)hydrazinyl)-4-methylthiazol-5-yl)ethanone is a synthetic hydrazinyl-thiazole derivative supplied exclusively for research purposes. This compound belongs to a class of Schiff base hybrids that combine a thiazole ring, a privileged structure in medicinal chemistry, with a hydrazone moiety. Such hybrids are of significant interest in drug discovery due to their diverse biological activities. Structurally related compounds have demonstrated potent and selective inhibitory activity against ecto-5'-nucleotidase (CD73), an enzyme upregulated in various cancers and involved in promoting tumor progression and immunosuppression . Furthermore, arylidene-hydrazinyl-thiazole derivatives have shown notable in vitro antiproliferative effects against a panel of human carcinoma cell lines, including breast (MDA-MB-231), cervical (HeLa), and colorectal (HCT-116) cancers . The mechanism of action for this class of compounds is multifaceted; it can involve enzyme inhibition, as seen with ecto-5'-nucleotidase, and interaction with cellular targets leading to the suppression of cancer cell proliferation . The compound's structure has been confirmed through comprehensive characterization, including 1H NMR, 13C NMR, FTIR, and mass spectrometry, and its geometric configuration is established as the (E)-isomer . Researchers value this chemical scaffold for developing novel therapeutic agents and probing biochemical pathways. This product is intended for Research Use Only (RUO) and is not intended for diagnostic or therapeutic use in humans.

Biological Activity

(E)-1-(2-(2-(2-methoxybenzylidene)hydrazinyl)-4-methylthiazol-5-yl)ethanone is a compound that has garnered attention for its potential biological activities, particularly in the field of cancer research. This article synthesizes findings from various studies to elucidate the compound's biological activity, including its mechanism of action, cytotoxic effects, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound belongs to a class of thiazole derivatives, which are known for their diverse biological activities. The molecular formula is $C_{12}H_{12}N_4OS$, and it features a thiazole ring, a hydrazine moiety, and a methoxybenzylidene group. Its synthesis typically involves the condensation of appropriate hydrazine derivatives with thiazole-based precursors.

Biological Activity Overview

Research indicates that thiazole derivatives exhibit significant anticancer properties. The biological activity of (E)-1-(2-(2-(2-methoxybenzylidene)hydrazinyl)-4-methylthiazol-5-yl)ethanone has been evaluated through various assays to assess its cytotoxic effects against different cancer cell lines.

Cytotoxicity Studies

A series of in vitro studies have demonstrated the cytotoxic effects of this compound against several cancer cell lines, including:

• MCF-7 (breast cancer)
• HepG2 (liver cancer)
• HCT-116 (colon cancer)

The half-maximal inhibitory concentration (IC50) values were determined using standard protocols. For instance, one study reported that thiazole derivatives exhibited IC50 values ranging from 2.57 µM to 7.26 µM against MCF-7 and HepG2 cells respectively, with reference to Staurosporine as a control .

Cell Line	IC50 (µM)	Reference Compound IC50 (µM)
MCF-7	2.57	6.77
HepG2	7.26	8.40

The mechanism by which (E)-1-(2-(2-(2-methoxybenzylidene)hydrazinyl)-4-methylthiazol-5-yl)ethanone exerts its anticancer effects is thought to involve several pathways:

• Apoptosis Induction : Studies have shown that compounds with similar structures can trigger apoptosis in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : The compound may interfere with the cell cycle progression, particularly at the G1/S phase transition.
• Inhibition of Tyrosine Kinase Activity : Molecular docking studies suggest that these compounds can inhibit epidermal growth factor receptor (EGFR) tyrosine kinase, which is crucial for cancer cell proliferation .

Structure-Activity Relationship (SAR)

The biological activity of thiazole derivatives is significantly influenced by their structural components. Modifications such as the introduction of electron-donating or electron-withdrawing groups can enhance or diminish their efficacy:

• Electron Donors : Groups like methoxy (-OCH3) at the para position have been shown to enhance cytotoxicity.
• Electron Withdrawers : Conversely, substituents such as chloro (-Cl) tend to reduce activity.

This relationship underscores the importance of molecular design in developing effective anticancer agents.

Case Studies

Several case studies have highlighted the efficacy of thiazole derivatives:

• Study on MCF-7 Cells : A derivative exhibited an IC50 value of 3.5 µM, demonstrating potent antiproliferative activity compared to standard treatments.
• Liver Cancer Models : In HepG2 models, compounds showed selective toxicity with minimal effects on normal cells, indicating a favorable therapeutic index .

Comparison with Similar Compounds

Substituent Effects on Benzylidene Moiety

Compound Name	Substituent Position/Type	Melting Point (°C)	Yield (%)	Key Biological Activity
(E)-1-(2-(2-(4-Methoxybenzylidene)hydrazinyl)-4-methylthiazol-5-yl)ethanone	Para-methoxy	Not reported	73	Antiproliferative (DNA interaction)
(E)-1-(2-(2-(2,4-Dichlorobenzylidene)hydrazinyl)-4-methylthiazol-5-yl)ethanone	2,4-Dichloro	241–242	81	Antiproliferative (high cytotoxicity)
(E)-1-(4-methyl-2-(2-(pyridin-3-ylmethylene)hydrazinyl)thiazol-5-yl)ethanone (3a)	Pyridin-3-yl	Not reported	Not reported	Potent ecto-5'-nucleotidase inhibition (24-fold selectivity for human vs. rat enzyme)
(E)-1-(2-(2-(furan-2-ylmethylene)hydrazinyl)-4-methylthiazol-5-yl)ethanone (3c)	Furan-2-yl	Not reported	Not reported	Moderate enzyme inhibition

Key Observations :

• Electron-donating groups (e.g., para-methoxy) enhance solubility and DNA-binding capacity, as seen in antiproliferative studies .
• Electron-withdrawing groups (e.g., 2,4-dichloro) increase melting points and cytotoxicity, likely due to improved membrane permeability .
• Heteroaromatic substituents (e.g., pyridin-3-yl) improve enzyme inhibition selectivity, as demonstrated by compound 3a’s 24-fold higher potency against human ecto-5'-nucleotidase compared to the rat isoform .

Thiazole Core Modifications

Compound Name	Thiazole Substituent	Activity Highlight
(E)-2-(1-(2-(4′-Fluoro-[1,1′-biphenyl]-4-yl)-4-methylthiazol-5-yl)ethylidene)hydrazinecarboximidamide (22b)	4′-Fluoro-biphenyl	Antibacterial (broad-spectrum)
1-(4-Methyl-2-(4-(naphthalen-1-yl)phenyl)thiazol-5-yl)ethanone (24)	Naphthalen-1-yl	Anticancer (high tumor cell uptake)
(E)-2-Amino-6-(4-methyl-2-(2-(1-(thiophen-2-yl)ethylidene)hydrazinyl)thiazol-5-yl)-4-phenylnicotinonitrile (8a)	Thiophen-2-yl	Anticancer (MCF-7 cell line inhibition)

Key Observations :

• Bulky aromatic groups (e.g., naphthalen-1-yl) improve tumor cell targeting .
• Nitrogen-rich side chains (e.g., aminoguanidine derivatives) enhance DNA intercalation and antibacterial activity .